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Compound of Interest

Compound Name: Setd7-IN-1

Cat. No.: B12384759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a

Setd7-IN-1 stock solution for use in various experimental settings. Setd7-IN-1 is a valuable

chemical probe for studying the biological functions of the lysine methyltransferase SETD7.

Introduction to Setd7-IN-1
Setd7-IN-1 is a known analogue of PFI-2 and functions as both a substrate and an inhibitor of

the histone lysine methyltransferase SETD7, exhibiting a half-maximal inhibitory concentration

(IC50) of 0.96 ± 0.10 µM.[1][2][3] As a critical regulator of gene expression and protein function,

SETD7 is implicated in a multitude of cellular processes, making Setd7-IN-1 a key tool for

investigating its roles in health and disease.

Quantitative Data Summary
For ease of reference and accurate experimental planning, the key quantitative data for Setd7-
IN-1 are summarized in the table below.
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Property Value Source

Molecular Formula C₂₉H₂₁F₃N₂O₂ MedChemExpress

Molecular Weight 486.48 g/mol Calculated

IC50 (for SETD7) 0.96 ± 0.10 µM MedChemExpress[1][2][3]

Appearance Crystalline solid General knowledge

Solubility Soluble in DMSO General laboratory practice

Storage of Solid -20°C for up to 2 years General laboratory practice

Storage of Stock Solution
-20°C for up to 6 months,

-80°C for up to 1 year
General laboratory practice

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Setd7-IN-1 in Dimethyl

Sulfoxide (DMSO).

Materials:

Setd7-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (sterile)

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate Reagents: Allow the vial of Setd7-IN-1 powder and the anhydrous DMSO to

reach room temperature before opening to prevent condensation.

Weighing: Accurately weigh out 4.86 mg of Setd7-IN-1 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Setd7-IN-1 powder.

Dissolution: Vortex the solution thoroughly until the Setd7-IN-1 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution

if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 6 months) or at -80°C for long-

term storage (up to 1 year). When retrieving an aliquot for use, thaw it completely at room

temperature and vortex briefly before making further dilutions.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of SETD7 in cellular signaling and the workflow for

preparing the Setd7-IN-1 stock solution.
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SETD7 signaling and the inhibitory action of Setd7-IN-1.
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Workflow for preparing Setd7-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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